Cas no 2639416-04-7 (Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate)

• Product Name: Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate
• CAS No: 2639416-04-7
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 5663446
• PubChem ID: 165903006
• Update Time: 2025-10-21

Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate
• 2639416-04-7
• EN300-27722751
• Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate

• Inchi： 1S/C15H22N2O2S/c1-15(2,3)19-14(18)11-4-5-13(12(16)10-11)17-6-8-20-9-7-17/h4-5,10H,6-9,16H2,1-3H3
• InChI Key： RLFKVTJWMNDPQY-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(C(=O)OC(C)(C)C)=CC=2N)CC1

Computed Properties

• Exact Mass: 294.14019912g/mol
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.9Ų

Additional information on Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate

Research Brief on Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate (CAS: 2639416-04-7) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate (CAS: 2639416-04-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic benzoate derivative, characterized by its thiomorpholine and tert-butyl ester functionalities, is being investigated for its potential as a versatile building block in drug discovery and as a modulator of biological targets. Recent studies highlight its role in the synthesis of kinase inhibitors and its interactions with sulfur-containing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in developing selective protein kinase inhibitors. Researchers utilized the thiomorpholine moiety to enhance binding affinity to ATP pockets while maintaining metabolic stability. The tert-butyl ester group provided optimal protection during synthetic routes, with subsequent deprotection yielding active pharmaceutical ingredients with improved pharmacokinetic profiles.

Structural-activity relationship (SAR) investigations have revealed that the 3-amino-4-(thiomorpholin-4-yl) substitution pattern contributes significantly to target selectivity. Molecular docking simulations show this scaffold preferentially interacts with cysteine-rich domains in various disease-relevant proteins, particularly in oncology and inflammatory pathways. The compound's CAS number (2639416-04-7) has appeared in multiple patent applications for novel therapeutic agents, underscoring its growing importance in medicinal chemistry.

Recent advances in synthetic methodologies have improved the production efficiency of Tert-butyl 3-amino-4-(thiomorpholin-4-yl)benzoate. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that increased yield to 78% while reducing hazardous waste generation. This development addresses previous challenges in scaling up production of this valuable intermediate.

Emerging applications extend beyond small molecule therapeutics. Researchers are exploring its use in PROTAC (proteolysis targeting chimera) design, where the compound serves as a linker between target-binding and E3 ligase-recruiting elements. The thiomorpholine component appears particularly effective in promoting cellular permeability and maintaining proteasome recruitment efficiency.

Ongoing preclinical studies suggest derivatives of this scaffold may have potential in addressing drug resistance mechanisms, particularly in tyrosine kinase inhibitor-resistant cancers. The compound's ability to modulate sulfur-mediated redox pathways is also being investigated for applications in oxidative stress-related disorders. Further research is needed to fully characterize its safety profile and optimize its therapeutic potential.